Cas no 209960-29-2 (2-Fluoro-4-(morpholin-4-yl)aniline)

209960-29-2 structure
Product Name:2-Fluoro-4-(morpholin-4-yl)aniline
CAS No:209960-29-2
Molecular Formula:C10H13N2OF
Molecular Weight:196.22142
CID:1397466
PubChem ID:11481003
2-Fluoro-4-(morpholin-4-yl)aniline Properties
Names and Identifiers
-
- Benzenamine, 2-fluoro-4-(4-morpholinyl)-
- 2-Fluoro-4-(4-morpholinyl)aniline hydrochloride (1:1)
- 2-fluoro-4-(4-morpholinyl)Benzenamine
- 2-fluoro-4-mesylphenol
- 2-fluoro-4-methanesulfonylphenol
- 2-fluoro-4-morpholinoaniline
- 2-Fluoro-4-(morpholin-4-yl)aniline
- 209960-29-2
- 2-Fluoro-4-morpholin-4-yl-phenylamine
- DTXSID101288048
- 2-fluoro-4-morpholin-4-ylaniline
- SCHEMBL520439
- CS-0199026
- VMIJMGVGJOUFCC-UHFFFAOYSA-N
- AKOS006291576
- N-(3-fluoro-4-aminophenyl)morpholine
- 2-fluoro-4-morpholino-aniline
- BS-27954
- DB-014586
- E78461
- MFCD09029885
-
- InChIKey: VMIJMGVGJOUFCC-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H13FN2O/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
- SMILES: C1COCCN1C2=CC(=C(C=C2)N)F
Computed Properties
- Exact Mass: 232.07800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 196.10119120g/mol
- Heavy Atom Count: 14
- Complexity: 185
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- LogP: 2.69270
- PSA: 38.49000
2-Fluoro-4-(morpholin-4-yl)aniline Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BSPQ-100mg |
2-FLUORO-4-MORPHOLIN-4-YL-PHENYLAMINE |
209960-29-2 | 95% | 100mg |
$89.00 | ||
A2B Chem LLC | AF49630-250mg |
2-Fluoro-4-(morpholin-4-yl)aniline |
209960-29-2 | 95% | 250mg |
$153.00 | 2024-04-20 | |
Aaron | AR00BSY2-100mg |
2-FLUORO-4-MORPHOLIN-4-YL-PHENYLAMINE |
209960-29-2 | 95% | 100mg |
$47.00 | 2025-01-24 | |
Ambeed | A563883-100mg |
2-Fluoro-4-(morpholin-4-yl)aniline |
209960-29-2 | 95% | 100mg |
$47.0 | 2025-02-21 | |
Chemenu | CM315506-1g |
2-Fluoro-4-(morpholin-4-yl)aniline |
209960-29-2 | 95% | 1g |
$281 | ||
eNovation Chemicals LLC | Y1227875-1g |
2-Fluoro-4-(morpholin-4-yl)aniline |
209960-29-2 | 95% | 1g |
$450 | 2024-06-03 | |
TRC | F593495-100mg |
2-Fluoro-4-(morpholin-4-yl)aniline |
209960-29-2 | 100mg |
$190.00 | 2023-05-18 |
2-Fluoro-4-(morpholin-4-yl)aniline Related Literature
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Shital Agrawal,Madhura Kelkar,Abhijit De,A. R. Kulkarni,M. N. Gandhi RSC Adv., 2016,6, 94921-94926
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Mariana Palma,Lorenzo E. Hernández-Castellano,Noemí Castro,Anastasio Arguëllo,Juan Capote,Manolis Matzapetakis Mol. BioSyst., 2016,12, 2094-2107
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Thibaud Coradin,Aurélie Coupé,Jacques Livage J. Mater. Chem., 2003,13, 705-707
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Juhua Luo,Zhu Yan,Rongqi Liu,Jianguang Xu,Xu Wang RSC Adv., 2017,7, 23246-23254
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Yuehua Xu,Dongze Li,Qiang Zeng,He Sun,Pengfei Li RSC Adv., 2023,13, 27676-27685
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Cristina Gonçalves Magalhães,Berta Rolla Nunes,Maria Bertília Oss Giacomelli,José Bento Borba da Silva J. Anal. At. Spectrom., 2003,18, 787-789
Recommended suppliers
Amadis Chemical Company Limited
(CAS:209960-29-2)2-Fluoro-4-(morpholin-4-yl)aniline

Purity:99%/99%
Quantity:1g/5g
Price($):212.0/635.0
atkchemica
(CAS:209960-29-2)2-Fluoro-4-(morpholin-4-yl)aniline

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally